Cas no 7291-34-1 (2-Methoxy-N,N-dimethylbenzamide)

• Product Name: 2-Methoxy-N,N-dimethylbenzamide
• CAS No: 7291-34-1
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 543271
• PubChem ID: 11159646
• Update Time: 2025-05-20

2-Methoxy-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-methoxy-N,N-dimethyl-
• 2-methoxy-N,N-dimethylbenzamide
• CS-0261320
• DTXSID20457198
• MFCD01611815
• 2-methoxy-N,N-dimethyl-benzamide
• EN300-78128
• F78410
• 7291-34-1
• N,N-dimethyl-(2-methoxy-phenyl)-formamide
• SCHEMBL2541558
• AKOS003558516
• N,N-dimethyl-2-methoxy-benzamide
• HS-6147
• o-methoxy-N,N-dimethylbenzamide
• 2-Methoxy-N,N-dimethylbenzamide

• MDL： MFCD01611815
• Inchi： 1S/C10H13NO2/c1-11(2)10(12)8-6-4-5-7-9(8)13-3/h4-7H,1-3H3
• InChI Key： ZBWYZLANPMFDMN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(N(C)C)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

2-Methoxy-N,N-dimethylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-Methoxy-N,N-dimethylbenzamide

Recent Advances in the Study of 2-Methoxy-N,N-dimethylbenzamide (CAS: 7291-34-1)

2-Methoxy-N,N-dimethylbenzamide (CAS: 7291-34-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its versatility as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of interest in recent studies has been the synthesis and optimization of 2-Methoxy-N,N-dimethylbenzamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis method that reduces byproduct formation and enhances scalability. This advancement is particularly relevant for industrial applications where cost-effectiveness and reproducibility are paramount.

In addition to its synthetic utility, 2-Methoxy-N,N-dimethylbenzamide has been investigated for its biological activity. Preliminary studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent in vitro study conducted by a team at the University of Cambridge revealed that the compound interacts with cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. While the inhibitory activity was not as potent as that of established COX-2 inhibitors, the findings open avenues for structural modifications to enhance its efficacy.

Another promising direction of research involves the use of 2-Methoxy-N,N-dimethylbenzamide as a precursor for the development of novel anticancer agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the design and evaluation of derivatives of this compound for their cytotoxic effects on various cancer cell lines. The results indicated that certain derivatives exhibited selective toxicity toward breast cancer cells, with minimal effects on normal cells. These findings underscore the potential of 2-Methoxy-N,N-dimethylbenzamide as a scaffold for designing targeted therapies.

Despite these encouraging results, challenges remain in the clinical translation of 2-Methoxy-N,N-dimethylbenzamide and its derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-Methoxy-N,N-dimethylbenzamide (CAS: 7291-34-1) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Recent research has highlighted its potential in synthetic chemistry, enzyme inhibition, and anticancer therapy. However, additional studies are required to fully exploit its therapeutic potential and address existing limitations. This brief serves as a snapshot of the current state of research, offering valuable insights for professionals in the field.